Cas no 340816-68-4 (2-(benzylsulfanyl)-6-methylpyridine-3-carbonitrile)

• Product Name: 2-(benzylsulfanyl)-6-methylpyridine-3-carbonitrile
• CAS No: 340816-68-4
• MF: C₁₄H₁₂N₂S
• MW: 240.323481559753
• CID: 5417579
• Update Time: 2025-10-22

2-(benzylsulfanyl)-6-methylpyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-benzylsulfanyl-6-methylpyridine-3-carbonitrile
• 2-(benzylsulfanyl)-6-methylpyridine-3-carbonitrile

• Inchi： 1S/C14H12N2S/c1-11-7-8-13(9-15)14(16-11)17-10-12-5-3-2-4-6-12/h2-8H,10H2,1H3
• InChI Key： CKBNNFANXLGUHT-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=CC=C2)=NC(C)=CC=C1C#N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-(benzylsulfanyl)-6-methylpyridine-3-carbonitrile

Comprehensive Overview of 2-(Benzylsulfanyl)-6-methylpyridine-3-carbonitrile (CAS No. 340816-68-4)

2-(Benzylsulfanyl)-6-methylpyridine-3-carbonitrile (CAS No. 340816-68-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine-carbonitrile core and benzylsulfanyl side chain, exhibits versatile chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the design of novel bioactive molecules.

The molecular structure of 2-(benzylsulfanyl)-6-methylpyridine-3-carbonitrile combines a methylpyridine backbone with a carbonitrile functional group, which enhances its reactivity and binding affinity in various chemical reactions. This structural feature aligns with current trends in drug discovery, where nitrile-containing compounds are prized for their ability to interact with biological targets. The compound's CAS number 340816-68-4 is frequently searched in scientific databases, reflecting its relevance in high-value research areas such as kinase inhibition and antimicrobial agent development.

In recent years, the demand for heterocyclic compounds like 2-(benzylsulfanyl)-6-methylpyridine-3-carbonitrile has surged due to their role in addressing global challenges such as antibiotic resistance and crop protection. The benzylsulfanyl moiety, in particular, has been linked to enhanced metabolic stability, a critical factor in the development of next-generation pharmaceuticals. This compound’s potential as a building block for drug candidates is a hot topic in academic and industrial forums, with many studies focusing on its derivatization for optimized bioactivity.

From a synthetic chemistry perspective, CAS 340816-68-4 offers a robust platform for further functionalization. Its pyridine ring can undergo electrophilic substitution reactions, while the carbonitrile group serves as a handle for nucleophilic additions. These properties make it a favorite among chemists working on structure-activity relationship (SAR) studies, a key focus area in modern medicinal chemistry. The compound’s compatibility with cross-coupling reactions also positions it as a candidate for green chemistry applications, aligning with the industry’s shift toward sustainable synthesis methods.

The analytical characterization of 2-(benzylsulfanyl)-6-methylpyridine-3-carbonitrile typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity testing. These methods ensure the compound meets the stringent quality standards required for research and commercial use. As interest in small-molecule therapeutics grows, the precise quantification and identification of intermediates like 340816-68-4 become even more critical, driving advancements in analytical instrumentation and protocols.

In summary, 2-(benzylsulfanyl)-6-methylpyridine-3-carbonitrile (CAS No. 340816-68-4) represents a compelling case study in the intersection of organic chemistry and applied sciences. Its structural versatility, combined with its relevance to cutting-edge research themes like drug discovery and agrochemical innovation, ensures its continued prominence in scientific literature and industrial applications. For researchers seeking reliable chemical intermediates or exploring new bioactive scaffolds, this compound offers a wealth of opportunities for innovation and discovery.